Cas no 87932-57-8 (1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide)
87932-57-8 structure
Product Name:1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
CAS No:87932-57-8
MF:C8H14IN5O
MW:323.134132862091
CID:650596
PubChem ID:71411779
Update Time:2025-04-19
1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
- 2-amino-9-ethyl-7-methyl-1,8-dihydropurin-1-ium-6-one,iodide
- DTXSID30831369
- 87932-57-8
- 9-ethyl-7-methylguaninium iodide
- 2-Amino-9-ethyl-7-methyl-6-oxo-6,7,8,9-tetrahydro-1H-purin-1-ium iodide
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- Inchi: 1S/C8H13N5O.HI/c1-3-13-4-12(2)5-6(13)10-8(9)11-7(5)14;/h3-4H2,1-2H3,(H3,9,10,11,14);1H
- InChI Key: QVLFRTKGYUPBRK-UHFFFAOYSA-N
- SMILES: [I-].O=C1C2=C(N=C(N)[NH2+]1)N(CC)CN2C
Computed Properties
- Exact Mass: 323.02431g/mol
- Monoisotopic Mass: 323.02431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5Ų
1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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